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Introduction

Shp2-IN-26, also known as PB17-026-01, is a highly selective, potent, and orally bioavailable
allosteric inhibitor of the Src homology-2 domain-containing protein tyrosine phosphatase 2
(SHP2). SHP2, encoded by the PTPN11 gene, is a non-receptor protein tyrosine phosphatase
that plays a crucial role in signal transduction downstream of various receptor tyrosine kinases
(RTKSs). It is a key component of the RAS-mitogen-activated protein kinase (MAPK),
phosphoinositide 3-kinase (PI3K)-AKT, and other signaling pathways, making it a compelling
target in oncology. This technical guide provides a comprehensive overview of the biological
activity of Shp2-IN-26, including its mechanism of action, biochemical and cellular activities,
and relevant experimental protocols.

Mechanism of Action

Shp2-IN-26 functions as an allosteric inhibitor, binding to a "tunnel-like" pocket formed at the
interface of the N-SH2, C-SH2, and protein tyrosine phosphatase (PTP) domains of SHP2. This
binding stabilizes the auto-inhibited conformation of the enzyme, preventing the conformational
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changes necessary for its activation. By locking SHP2 in this inactive state, Shp2-IN-26
effectively blocks its phosphatase activity and downstream signaling.

Mechanism of Allosteric Inhibition of SHP2 by Shp2-IN-26
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Biochemical Phosphatase Activity Assay Workflow

(Prepare serial dilution of Shp2-IN-26 in DMSO) (Add SHP2 enzyme to 384-well plate)
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Add Shp2-IN-26 or DMSO to wells
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Incubate for 30 min at room temperature)
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(Add DiFMUP substrate to initiate reaction)
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(Measure fluorescence kinetically for 15 mir)
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(Calculate reaction rates and % inhibitior)
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SHP2 Signaling Pathways and Inhibition by Shp2-IN-26
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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